4(3h)-Quinazolinone,3-[4-(2-chloroethoxy)phenyl]-8-methoxy-2-(4-methoxyphenyl)-

• Molecular Formula: C24H21ClN2O4
• Molecular Weight: 436.9 g/mol
• IUPAC Name: 3-[4-(2-chloroethoxy)phenyl]-8-methoxy-2-(4-methoxyphenyl)quinazolin-4-one
• InChI: InChI=1S/C24H21ClN2O4/c1-29-18-10-6-16(7-11-18)23-26-22-20(4-3-5-21(22)30-2)24(28)27(23)17-8-12-19(13-9-17)31-15-14-25/h3-13H,14-15H2,1-2H3
• InChI Key: BJUMSZCNZOQBNM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NC3=C(C=CC=C3OC)C(=O)N2C4=CC=C(C=C4)OCCCl

Description

4(3h)-Quinazolinone,3-[4-(2-chloroethoxy)phenyl]-8-methoxy-2-(4-methoxyphenyl)- is a useful research compound. Its molecular formula is C24H21ClN2O4 and its molecular weight is 436.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 17.28 g (0.0394 mol) of 3-[4-(2-chloro-ethoxy)-phenyl]-8-methoxy-2-(4-methoxy-phenyl)-2,3-dihydro-1H-quinazolin-4-one in 300 mL of toluene was added 8.94 g (0.0394 mol) 2,3-dichloro-5,6-dicyano-1,4-benzoquinone. The reaction mixture was stirred and heated to reflux for 3 hours. The toluene then was removed in a rotary evaporator. Methanol (300 mL) was added to the reaction flask which was allowed to stir at room temperature overnight. The precipitate (mp 209-211° C.) was collected by vacuum filtration and amounted to 15.8 g.